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Compound of Interest

Compound Name: 10alpha-Hydroxy Nicergoline

Cat. No.: B15123827 Get Quote

CAS Number: 57935-66-7

Synonyms: Nicergoline EP Impurity E

Introduction
10alpha-Hydroxy Nicergoline is recognized primarily as an impurity and potential metabolite

of Nicergoline, a semisynthetic ergot derivative. Nicergoline is utilized in the treatment of senile

dementia and other vascular disorders due to its action as a vasodilator. This technical guide

provides a comprehensive overview of the available scientific information on 10alpha-Hydroxy
Nicergoline, including its chemical properties, and places it in the context of its parent

compound, Nicergoline, and its major metabolites. Due to its status as a minor impurity and

metabolite, specific data for 10alpha-Hydroxy Nicergoline is limited. This document compiles

the available information and supplements it with data from the parent compound to provide a

thorough understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties
Quantitative data for 10alpha-Hydroxy Nicergoline is not widely available in the scientific

literature. The following table summarizes the known properties of 10alpha-Hydroxy
Nicergoline and compares them with its parent compound, Nicergoline.
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Property
10alpha-Hydroxy
Nicergoline

Nicergoline

CAS Number 57935-66-7 27848-84-6

Molecular Formula C23H24BrN3O3 C24H26BrN3O3

Molecular Weight 470.36 g/mol 484.39 g/mol

IUPAC Name

[(6aR,9R,10aS)-10a-hydroxy-

4,7-dimethyl-6a,8,9,10-

tetrahydro-6H-indolo[4,3-

fg]quinolin-9-yl]methyl 5-

bromopyridine-3-carboxylate

[(6aR,9R,10aS)-10a-methoxy-

4,7-dimethyl-6a,8,9,10-

tetrahydro-6H-indolo[4,3-

fg]quinolin-9-yl]methyl 5-

bromopyridine-3-carboxylate

Solubility Data not available

Practically insoluble in water;

soluble in alcohol, chloroform,

and acetone.[1]

Melting Point Data not available 136-138 °C[1]

pKa Data not available 6.33 ± 0.40 (Predicted)[1]

Synthesis and Experimental Protocols
Synthesis
A specific, detailed experimental protocol for the synthesis of 10alpha-Hydroxy Nicergoline is

not readily available in the published literature. Its presence as an impurity suggests it may be

formed during the synthesis of Nicergoline or as a degradation product.

However, related synthetic strategies for ergoline derivatives offer potential pathways. For

instance, a process for preparing lysergol derivatives involves a photochemical reaction of

lysergol esters in methanol/sulfuric acid to form 10-alpha-methoxy lumilysergol, which can then

be hydrolyzed.[2][3] Another approach describes the synthesis of 8-hydroxy lysergine from

lysergol using concentrated sulfuric acid.[4] These methods could potentially be adapted to

produce a 10-alpha-hydroxy derivative.

Analytical Methods
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For the analysis of Nicergoline and its impurities, including 10alpha-Hydroxy Nicergoline
(Impurity E), High-Performance Liquid Chromatography (HPLC) is the method of choice.

General HPLC Protocol for Nicergoline Impurity Profiling:

Objective: To separate and quantify Nicergoline and its related impurities.

Stationary Phase: A reversed-phase C18 column (e.g., Phenomenex, Luna, 5 µm, 250 mm x

4.6 mm) is commonly used.[5]

Mobile Phase: A typical mobile phase consists of a mixture of a buffer solution and an

organic solvent. For example, a gradient or isocratic elution with a mobile phase of 25 mM

phosphate buffer and acetonitrile (e.g., 50:50 v/v) can be employed.[6] To improve the

separation of basic impurities, ion-pairing agents like 1-octanesulfonic acid sodium salt and

tetrabutylammonium hydrogen sulfate may be added to the mobile phase.[7]

Flow Rate: A flow rate of 1.0 mL/min is often used.[5][6]

Detection: UV detection at a wavelength of 285 nm is suitable for detecting Nicergoline and

its brominated impurities.[5]

Quantification: The limit of detection (LOD) and limit of quantification (LOQ) for Nicergoline

impurities are typically in the nanogram per milliliter range.[6]

Metabolism and Pharmacokinetics of Nicergoline
Nicergoline undergoes rapid and extensive first-pass metabolism, primarily through hydrolysis

of the ester linkage, followed by demethylation. The major metabolites are 1-methyl-10alpha-

methoxy-9,10-dihydrolysergol (MMDL) and 10alpha-methoxy-9,10-dihydrolysergol (MDL).[8][9]

The formation of 10alpha-Hydroxy Nicergoline as a metabolite in humans has not been

extensively documented, but it is plausible that it is a minor metabolic product.

The following table summarizes the pharmacokinetic parameters of Nicergoline's major

metabolites.
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Parameter
MMDL (1-methyl-10alpha-
methoxy-9,10-
dihydrolysergol)

MDL (10alpha-methoxy-
9,10-dihydrolysergol)

Formation
Rapidly formed by hydrolysis

of Nicergoline.[8][9]

Formed by N-demethylation of

MMDL, catalyzed mainly by

CYP2D6.[8][9]

Biological Activity
Considered an active

metabolite.

Shows low or no affinity for

adrenergic, serotonin,

dopamine, or acetylcholine

receptors.[10]

Elimination Further metabolized to MDL. Excreted in the urine.

Pharmacodynamics and Signaling Pathways
The pharmacological actions of Nicergoline are well-documented. However, the specific

biological activity and effects on signaling pathways of 10alpha-Hydroxy Nicergoline have not

been characterized. The major metabolites of Nicergoline, MMDL and MDL, exhibit low or no

affinity for the receptors targeted by the parent drug.[10] It is therefore hypothesized that

10alpha-Hydroxy Nicergoline would also have significantly lower activity compared to

Nicergoline.

The primary mechanisms of action for Nicergoline include:

Alpha-1A Adrenergic Receptor Antagonism: Nicergoline is a potent antagonist of alpha-1A

adrenergic receptors, leading to vasodilation and increased blood flow in the brain.[9]

Enhancement of Neurotransmission: It stimulates cholinergic and catecholaminergic

neurotransmission.[9]

Metabolic Enhancement: Nicergoline promotes the utilization of oxygen and glucose in the

brain.[9]

Neuroprotection: It exhibits neuroprotective and antioxidant properties.[9]
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Stimulation of Phosphoinositide Pathway: Nicergoline stimulates the phosphoinositide

pathway and protein kinase C (PKC) translocation.[9]
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Caption: Signaling pathways modulated by Nicergoline.

Experimental Workflow for Impurity Profiling
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Caption: General workflow for Nicergoline impurity profiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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